Cas no 1049741-81-2 (Ciproxifan hydrochloride)

• Product Name: Ciproxifan hydrochloride
• CAS No: 1049741-81-2
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 2623768
• PubChem ID: 24724449
• Update Time: 2025-05-20

Ciproxifan hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ciproxifan hydrochloride
• Cyclopropyl[4-[3-(1H-imidazol-4-yl)propoxyl]phenyl]-methanone hydrochloride
• Cyclopropyl[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]methanone hydrochloride
• AOB33754
• Tox21_500574
• cyclopropyl-[4-[3-(1H-imidazol-5-yl)propoxy]phenyl]methanone;hydrochloride
• LP00574
• API0008505
• Ciproxifan hydrochloride, >=98% (HPLC), solid
• Cyclopropyl{4-[3-(1H-imidazol-5-yl)propoxy]phenyl}methanone--hydrogen chloride (1/1)
• CCG-221878
• NCGC00261259-01
• J-001316
• MFCD08705321
• DTXSID30582021
• Ciproxifan (hydrochloride)
• 1049741-81-2

• MDL： MFCD08705321
• Inchi： 1S/C16H18N2O2.ClH/c19-16(12-3-4-12)13-5-7-15(8-6-13)20-9-1-2-14-10-17-11-18-14;/h5-8,10-12H,1-4,9H2,(H,17,18);1H
• InChI Key： PWAPSKMHZQQTRJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)OCCCC1=CN=CN1)C1CC1

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55

Experimental Properties

• Solubility: DMSO: soluble30mg/mL

Ciproxifan hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ciproxifan hydrochloride

Ciproxifan Hydrochloride (CAS No. 1049741-81-2): A Comprehensive Overview

Ciproxifan hydrochloride (CAS No. 1049741-81-2) is a potent and selective histamine H3 receptor antagonist that has garnered significant attention in the pharmaceutical and research communities. This compound, also known as ciproxifan maleate in some contexts, is primarily used for its potential therapeutic effects in various neurological and psychiatric disorders. The following overview delves into the chemical properties, pharmacological actions, clinical applications, and recent research advancements of ciproxifan hydrochloride.

Chemical Properties: Ciproxifan hydrochloride is a white to off-white crystalline powder with a molecular formula of C₂₀H₂₃N₃O₂·HCl and a molecular weight of 365.87 g/mol. It is highly soluble in water and organic solvents such as methanol and ethanol. The compound's stability is influenced by factors such as pH, temperature, and light exposure. Proper storage conditions are essential to maintain its integrity and efficacy.

Pharmacological Actions: The primary mechanism of action of ciproxifan hydrochloride involves its high affinity for the histamine H3 receptor, which is predominantly found in the central nervous system (CNS). By antagonizing this receptor, ciproxifan hydrochloride modulates the release of histamine and other neurotransmitters, such as acetylcholine, norepinephrine, and dopamine. This modulation can lead to various therapeutic effects, including cognitive enhancement, improved alertness, and reduced symptoms of sleep disorders.

Clinical Applications: The potential clinical applications of ciproxifan hydrochloride are diverse and promising. One of the most notable areas of research is its use in treating cognitive impairments associated with conditions such as Alzheimer's disease and schizophrenia. Preclinical studies have shown that ciproxifan hydrochloride can improve cognitive function in animal models of these disorders by enhancing cholinergic transmission and reducing neuroinflammation.

In addition to cognitive enhancement, ciproxifan hydrochloride has been investigated for its potential to alleviate symptoms of sleep disorders, particularly narcolepsy. Clinical trials have demonstrated that the compound can significantly reduce excessive daytime sleepiness and improve overall sleep quality in patients with narcolepsy. These findings suggest that ciproxifan hydrochloride may offer a novel therapeutic approach for managing sleep-related disorders.

Safety and Toxicology: The safety profile of ciproxifan hydrochloride has been extensively evaluated in preclinical studies. Animal models have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, like any pharmaceutical agent, it is important to monitor patients for potential side effects during clinical use. Common side effects may include headache, nausea, and dizziness.

Recent Research Advancements: Recent advancements in the field have further elucidated the mechanisms underlying the therapeutic effects of ciproxifan hydrochloride. For instance, a study published in the journal "Neuropharmacology" (2021) demonstrated that ciproxifan hydrochloride can enhance synaptic plasticity in the hippocampus, a brain region critical for learning and memory. This finding provides valuable insights into the compound's potential for treating neurodegenerative diseases characterized by cognitive decline.

Another notable study published in "Journal of Sleep Research" (2022) explored the effects of ciproxifan hydrochloride strong > on circadian rhythms and sleep-wake cycles. The results indicated that the compound can effectively reset circadian rhythms disrupted by jet lag or shift work, suggesting its potential use as a chronobiotic agent.

FUTURE DIRECTIONS: strong > While significant progress has been made in understanding the therapeutic potential ofciproxifan hydrochloride , further research is needed to fully elucidate its long-term safety profile and optimal dosing regimens. Ongoing clinical trials are exploring its efficacy in treating various neurological and psychiatric conditions, with promising preliminary results.

In conclusion,< strong >ciproxifan hydrochloride (CAS No. 1049741-81-2) represents a promising therapeutic agent with a wide range of potential applications in neurology and psychiatry. Its unique mechanism of action targeting histamine H3 receptors offers new avenues for treating cognitive impairments,sleep disorders,and other neurological conditions.Further research will undoubtedly continue to uncover new insights into this fascinating compound.